Clausine Z

• CAS No.: 866111-14-0
• Product Name: Clausine Z
• Molecular Formula: C13H9NO3
• Molecular Weight: 227.21 g/mol
• IUPAC Name: 1,6-dihydroxy-9H-carbazole-3-carbaldehyde
• Standard InChI: InChI=1S/C13H9NO3/c15-6-7-3-10-9-5-8(16)1-2-11(9)14-13(10)12(17)4-7/h1-6,14,16-17H
• Standard InChIKey: FKDULSCBYNXNMP-UHFFFAOYSA-N
• SMILES: C1=CC2=C(C=C1O)C3=C(N2)C(=CC(=C3)C=O)O
• Canonical SMILES: C1=CC2=C(C=C1O)C3=C(N2)C(=CC(=C3)C=O)O
• Appearance: Powder
• Description: Clausine Z(cas 866111-14-0) exhibits inhibitory activity against cyclin-dependent kinase 5 (CDK5) and shows protective effects on cerebellar granule neurons in vitro.
• Purity: 97%
• Synonyms: 1,6-dihydroxy-9H-carbazole-3-carbaldehyde; ClausineZ; Clausine-Z
• Reference: 1. Pharmazie. 2005 Aug;60(8):637-9.; ; Clausine Z, a new carbazole alkaloid from Clausena excavata with inhibitory; activity on CDK5.; ; Potterat O(1), Puder C, Bolek W, Wagner K, Ke C, Ye Y, Gillardon F.; ; Author information: ; (1)Boehringer Ingelheim Pharma GmbH & Co. KG, Biberach an der Riss, Germany.; Olivier.potterat@unibas.ch; ; A new carbazole alkaloid, named clausine Z, has been isolated from the stems and ; leaves of Clausena excavata Burm. (Rutaceae). Its structure was established by; spectroscopic methods. The compound exhibits inhibitory activity against; cyclin-dependent kinase 5 (CDK5) and shows protective effects on cerebellar; granule neurons in vitro.
• PubChem Compound: 11436094
• Last Modified: Nov 11 2021